Cas no 823787-23-1 (Cycloheptanone, 2-(2-bromophenyl)-)

• Product name: Cycloheptanone, 2-(2-bromophenyl)-
• CAS No: 823787-23-1
• MF: C₁₃H₁₅OBr
• MW: 267.1616
• CID: 693448
• PubChem ID: 71419024

Cycloheptanone, 2-(2-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanone, 2-(2-bromophenyl)-
• 2-(2-bromophenyl)cycloheptan-1-one
• 823787-23-1
• DTXSID50838294

• Inchi： InChI=1S/C13H15BrO/c14-12-8-5-4-6-10(12)11-7-2-1-3-9-13(11)15/h4-6,8,11H,1-3,7,9H2
• InChI Key： WLTNZVINUCENTB-UHFFFAOYSA-N
• SMILES： C1CCC(C(=O)CC1)C2=CC=CC=C2Br

Computed Properties

• Exact Mass: 266.03063g/mol
• Monoisotopic Mass: 266.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 3.9